3-methylbut-2-en-1-yl (2S)-2-amino-3-methylbutanoate

• IUPAC Name: 3-methylbut-2-enyl (2S)-2-amino-3-methylbutanoate
• InChI: InChI=1S/C10H19NO2/c1-7(2)5-6-13-10(12)9(11)8(3)4/h5,8-9H,6,11H2,1-4H3/t9-/m0/s1
• InChI Key: IDHBCGXLUHNKFM-VIFPVBQESA-N
• Canonical SMILES: CC(C)C(C(=O)OCC=C(C)C)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)OCC=C(C)C)N
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• CAS No.: 187154-91-2

Description

3-methylbut-2-en-1-yl (2S)-2-amino-3-methylbutanoate is an organic compound that belongs to the class of esters This compound is characterized by the presence of a 3-methylbut-2-en-1-yl group and a (2S)-2-amino-3-methylbutanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methylbut-2-en-1-yl (2S)-2-amino-3-methylbutanoate typically involves the esterification of 3-methylbut-2-en-1-ol with (2S)-2-amino-3-methylbutanoic acid. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the ester bond.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions, such as temperature and pressure control, can significantly improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-methylbut-2-en-1-yl (2S)-2-amino-3-methylbutanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the amino group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

3-methylbut-2-en-1-yl (2S)-2-amino-3-methylbutanoate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-methylbut-2-en-1-yl (2S)-2-amino-3-methylbutanoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 3-methylbut-2-en-1-yl pivalate
• 4-Methoxy-3-(3-methylbut-2-en-1-yl)-7-[(3-methylbut-2-en-1-yl)oxy]quinolin-2(1H)-one
• 3-methyl-2-butene-1-thiol

Uniqueness

3-methylbut-2-en-1-yl (2S)-2-amino-3-methylbutanoate is unique due to its specific ester structure and the presence of both amino and methylbutanoate groups. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.